Acetic acid, trifluoro-, pentyl ester
Description
Acetic acid, trifluoro-, pentyl ester (CF₃COOCH₂CH₂CH₂CH₂CH₃) is an ester derived from trifluoroacetic acid (TFA) and pentanol. Trifluoroacetic acid is a strong acid (pKa ≈ 0.23) with high electronegativity due to the electron-withdrawing trifluoromethyl group, which significantly alters the properties of its esters compared to non-fluorinated analogs . The trifluoro substitution likely increases volatility, reduces solubility in polar solvents, and enhances hydrolytic stability compared to acetic acid esters.
Properties
CAS No. |
327-70-8 |
|---|---|
Molecular Formula |
C7H11F3O2 |
Molecular Weight |
184.16 g/mol |
IUPAC Name |
pentyl 2,2,2-trifluoroacetate |
InChI |
InChI=1S/C7H11F3O2/c1-2-3-4-5-12-6(11)7(8,9)10/h2-5H2,1H3 |
InChI Key |
XJVUVRKPEBTMEC-UHFFFAOYSA-N |
SMILES |
CCCCCOC(=O)C(F)(F)F |
Canonical SMILES |
CCCCCOC(=O)C(F)(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Limitations and Knowledge Gaps
- Direct data on this compound are sparse in the provided evidence, necessitating extrapolation from trifluoroacetic acid and ester homologs.
- Comparative studies on fluorinated vs. non-fluorinated esters’ physicochemical properties (e.g., boiling points, solubility) are needed.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
